Cas no 583-55-1 (2-Bromoiodobenzene)
O-bromoiodobenzene is a chemical substance with molecular formula c6h4bri< Br>
2-Bromoiodobenzene structure
2-Bromoiodobenzene Properties
Names and Identifiers
-
- 1-Bromo-2-iodobenzene
- 2-BROMOIODOBENZENE
- 2-IODOBROMOBENZENE
- 1-bromo-2-iodo-benzen
- 1-Bromo-2-iodobenzene,stabilizedwithcopper
- Benzene, 1-bromo-2-iodo-
- -Bromo-2-iodobenzene
- 1-bromo-2-oiodobenzene
- 1-Brom-2-iodobenzene
- 1-bromo-2-iodo-Benzene、o-Bromoiodobenzene、1-bromo-2-iodo-benzen、1-bromo-2-iodobenzene
- 2-BROMOINDAN-1-ONE
- MA4c0831
- 1-Bromo-2-iodobenzene (stabilized with Copper chip)
- 2-Bromo-1-iodobenzene
- o-bromoiodobenzene
- 0-bromoiodobenzene
- 1,2-bromo-iodobenzene
- 1-bromo-2-iodo-benzene
- 1-iodo-2-bromobenzene
- 2-bromo-iodobenzene
- 2-Bromophenyl iodide
- ortho-bromoiodobenzene
- 2-Bromoiodobenzene (stabilized with Copper chip)
- o-Bromophenyl iodide
- o-Iodobromobenzene
- 2-Bromophenyliodide
- bromoiodobenzene
- OIRHKGBNGGSCGS-UHFFFAOYSA-N
- CHEMWISH IC03500
- iodobromobenzene
- bromo iodo benzene
- 2-bromo iodobenzene
- PubChem2278
- 2-bromo-1-iodo-benzene
- 1-bromo-2-iodo benzene
- 1-iodo-2-brom
- 2-Iodobromobenzene
- DTXSID1060394
- FT-0611569
- A8259
- 583-55-1
- EINECS 209-508-9
- 2-Bromoiodobenzene, 99%
- AKOS005254307
- F0001-1521
- AM20040778
- o-bromoiodiobenzene
- 1-iodo-2-bromo benzene
- NS00033911
- 1-bromanyl-2-iodanyl-benzene
- STR09197
- J-504397
- InChI=1/C6H4BrI/c7-5-3-1-2-4-6(5)8/h1-4
- QU648LDT6Z
- A831845
- MFCD00001030
- B1126
- CS-W008713
- EN300-123469
- SCHEMBL192991
- AC7857
- SY005125
- 98% pound notcopper as stabilizer
- 2-Bromoiodobenzene,98%
- 2bromoiodobenzene
- 533-55-1
- DB-013828
- DTXCID2042359
- Benzene, 1bromo2iodo
- +Expand
-
- MFCD00001030
- OIRHKGBNGGSCGS-UHFFFAOYSA-N
- 1S/C6H4BrI/c7-5-3-1-2-4-6(5)8/h1-4H
- IC1=C([H])C([H])=C([H])C([H])=C1Br
- 1855309
Computed Properties
- 281.85411g/mol
- 0
- 3.7
- 0
- 0
- 0
- 281.85411g/mol
- 281.85411g/mol
- 0Ų
- 8
- 74.9
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- 0
Experimental Properties
- 3.05370
- 0.00000
- n20/D 1.661(lit.)
- Not miscible or difficult to mix in water.
- 120-121 °C/15 mmHg(lit.)
- 9-10 °C (lit.)
- Fahrenheit: 235.4 ° f
Celsius: 113 ° c - Colorless liquid. The light turns red.
- Slightly soluble in ethanol, ether and benzene, insoluble in water.
- Light Sensitive
- 2.203 g/mL at 25 °C(lit.)
2-Bromoiodobenzene Security Information
- GHS07
- 3
- S26;S37/39
- S26-S36/37-S37/39
- R36/37/38
- Xi
- NONH for all modes of transport
- H315,H319,H335
- P261,P305+P351+P338
- warning
- Keep in dark place,Sealed in dry,Room Temperature(BD34172)
- 36/37/38
- Warning
- T
- IRRITANT, LIGHT SENSITIVE
2-Bromoiodobenzene Customs Data
- 2903999090
-
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-Bromoiodobenzene Price
2-Bromoiodobenzene Suppliers
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(CAS:583-55-1)2-Bromoiodobenzene
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1g/5g/10g/100g
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Wednesday, 27 November 2024 17:31
discuss personally
2-Bromoiodobenzene Related Literature
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Ekaterina E. Galenko,Alexey V. Galenko,Alexander F. Khlebnikov,Mikhail S. Novikov RSC Adv., 2015,5, 18172-18176
-
Song Lu,Huong Lan Huynh,Fengliu Lou,Kun Guo,Zhixin Yu Nanoscale, 2021,13, 12885-12895
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Rita Ghosh,Joykrishna Dey,B. V. N. Phani Kumar RSC Adv., 2020,10, 32522-32531
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Islam J. A. Hamdan,Luis Manuel Sanchez-Siles,Esther Matencio,José D. Bermúdez,Guadalupe Garcia-Llatas,María Jesús Lagarda Food Funct., 2018,9, 6566-6576
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Lene Petersen,Carsten H. Jessen,Erik B. Pedersen,Claus Nielsen Org. Biomol. Chem., 2003,1, 3541-3545
583-55-1 (2-Bromoiodobenzene) Related Products
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- 189084-56-8(Iodonium, bis(3,4-dibromophenyl)-, chloride)
- 114819-93-1(Benzene, 1,2-dibromo-3-iodo-4,5-dimethyl-)
- 65074-99-9(Iodonium, bis(2,5-dibromophenyl)-, sulfate (1:1))
- 529502-51-0(Benzene, 1,4-dibromo-2,3-diiodo-)
- 123568-21-8(Benzene, 1,4-dibromo-2-iodo-5-methyl-)
- 366496-32-4(Benzene, 1,2,4-tribromo-5-iodo-)
- 151721-80-1(Benzene, 1,2,4-tribromo-3,5,6-triiodo-)
- 362529-52-0(Benzene, 2-bromo-4-(bromomethyl)-1-iodo-)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:583-55-1)1-Bromo-2-iodobenzene
99%
200KG
discuss personally
Amadis Chemical Company Limited
(CAS:583-55-1)2-Bromoiodobenzene
99%
1kg
283.0